4-{[4-(Butan-2-yl)phenyl]carbamoyl}phenyl acetate

• IUPAC Name: [4-[(4-butan-2-ylphenyl)carbamoyl]phenyl] acetate
• InChI: InChI=1S/C19H21NO3/c1-4-13(2)15-5-9-17(10-6-15)20-19(22)16-7-11-18(12-8-16)23-14(3)21/h5-13H,4H2,1-3H3,(H,20,22)
• InChI Key: JUCHRTZHMFOHRD-UHFFFAOYSA-N
• Canonical SMILES: CCC(C)C1=CC=C(C=C1)NC(=O)C2=CC=C(C=C2)OC(=O)C
• Molecular Formula: C19H21NO3
• Molecular Weight: 311.4 g/mol

Description

4-{[4-(Butan-2-yl)phenyl]carbamoyl}phenyl acetate is an organic compound that belongs to the class of carbamates This compound is characterized by the presence of a phenyl acetate group and a butan-2-yl substituted phenyl carbamoyl group

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-{[4-(Butan-2-yl)phenyl]carbamoyl}phenyl acetate typically involves the following steps:

Formation of the Carbamoyl Intermediate: The initial step involves the reaction of 4-(butan-2-yl)aniline with a suitable carbamoylating agent such as carbamoyl chloride or isocyanate under controlled conditions to form the carbamoyl intermediate.

Acetylation: The carbamoyl intermediate is then subjected to acetylation using acetic anhydride or acetyl chloride in the presence of a base such as pyridine or triethylamine to yield the final product, this compound.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and yield of the production process. Additionally, purification techniques such as recrystallization or chromatography may be employed to obtain the compound in high purity.

Chemical Reactions Analysis

Types of Reactions

4-{[4-(Butan-2-yl)phenyl]carbamoyl}phenyl acetate can undergo various types of chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or chromium trioxide to form corresponding oxidized products.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride or sodium borohydride to yield reduced derivatives.

Substitution: The compound can participate in nucleophilic substitution reactions where the acetate group can be replaced by other nucleophiles such as amines or alcohols.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic or basic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Nucleophiles such as amines or alcohols in the presence of a base.

Major Products

Oxidation: Oxidized derivatives with additional oxygen-containing functional groups.

Reduction: Reduced derivatives with hydrogenated functional groups.

Substitution: Substituted products with new functional groups replacing the acetate group.

Scientific Research Applications

4-{[4-(Butan-2-yl)phenyl]carbamoyl}phenyl acetate has several scientific research applications, including:

Chemistry: Used as a building block in organic synthesis for the preparation of more complex molecules.

Biology: Investigated for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Explored for its potential use in drug development and as a pharmacological agent.

Industry: Utilized in the production of specialty chemicals and materials with specific properties.

Mechanism of Action

The mechanism of action of 4-{[4-(Butan-2-yl)phenyl]carbamoyl}phenyl acetate involves its interaction with specific molecular targets and pathways. The compound may exert its effects by binding to enzymes or receptors, thereby modulating their activity. The exact molecular targets and pathways can vary depending on the specific application and context of use.

Comparison with Similar Compounds

Similar Compounds

4-{[4-(Butan-2-yl)phenyl]carbamoyl}phenyl methylcarbamate: Similar structure with a methylcarbamate group instead of an acetate group.

4-{[4-(Butan-2-yl)phenyl]carbamoyl}phenyl ethylcarbamate: Similar structure with an ethylcarbamate group instead of an acetate group.

Uniqueness

4-{[4-(Butan-2-yl)phenyl]carbamoyl}phenyl acetate is unique due to the presence of the acetate group, which imparts distinct chemical and physical properties compared to its methylcarbamate and ethylcarbamate analogs